BENGHE Safety Operating Guide

Check Availability & Pricing

Prudent Disposal of Laboratory Reagents: A
Guide to Handling HL22 Waste

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HL22

Cat. No.: B15548792

The responsible management and disposal of chemical waste are paramount to ensuring a
safe and compliant laboratory environment. This guide provides essential procedural
information for the proper disposal of HL22, with a focus on operational and logistical planning
for researchers, scientists, and drug development professionals. Due to the generic
designation "HL22," which can refer to multiple substances, this document will focus on the
procedures for Halocarbon 22 (Chlorodifluoromethane), a common laboratory refrigerant, while
also providing a general framework for hazardous waste disposal.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS)
specific to the chemical in use. For Halocarbon 22, the SDS provides critical safety information.

Key Safety Precautions for Halocarbon 22:

e Physical Hazards: Cylinders containing Halocarbon 22 should be protected from physical
damage. Do not drag, roll, slide, or drop them. Use a suitable hand truck for moving
cylinders.[1]

o Personal Protective Equipment (PPE): Workers should wash their hands and face before
eating, drinking, or smoking in areas where this material is handled. Contaminated clothing
and protective equipment should be removed before entering eating areas.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15548792?utm_src=pdf-interest
https://www.benchchem.com/product/b15548792?utm_src=pdf-body
https://www.benchchem.com/product/b15548792?utm_src=pdf-body
https://www.airgas.com/msds/001016.pdf
https://www.airgas.com/msds/001016.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e First Aid: In case of contact with the liquid form, which can cause frostbite-like burns, warm
the frozen tissues slowly with lukewarm water and seek medical attention. If inhaled,
especially decomposition products from a fire, the exposed person may need to be kept
under medical surveillance for 48 hours as symptoms can be delayed.[1]

o Storage: Store in a segregated and approved area away from direct sunlight in a dry, cool,
and well-ventilated location. Keep containers tightly closed and sealed until ready for use.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Halocarbon 22
(Chlorodifluoromethane).

Property Value Source
Chemical Name Chlorodifluoromethane [1]
Synonyms HCFC-22, R-22, Freon 22 [1]
CAS Number 75-45-6 [1]
ACGIH TLV (TWA) 1000 ppm (8 hours) [1]
NIOSH REL (TWA) 1000 ppm (10 hours) [1]
NIOSH REL (STEL) 1250 ppm (15 minutes) [1]
OSHA PEL (TWA) 1000 ppm (8 hours) [1]

Standard Operating Procedure for HL22 Disposal

The disposal of chemical waste like HL22 must adhere to institutional, local, and federal
regulations. The following is a generalized protocol for laboratories.

Step 1: Waste Identification and Segregation

o Clearly identify the waste material. If it is a mixture, list all components and their approximate
percentages.
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e Do not mix incompatible waste streams. For instance, acids must be kept separate from
bases and cyanides.[2]

» Segregate halogenated solvents from non-halogenated solvents.[3]
Step 2: Container Selection and Labeling

o Use a container that is compatible with the chemical waste. Avoid using metal containers for
corrosive waste.[2] The original container is often a suitable choice.[3]

o Ensure the container is in good condition and can be securely closed.[3]

o Label the waste container at the time the first waste is added with a "Hazardous Waste"
label.[2] The label should include the chemical name(s) and any associated hazards (e.g.,
corrosive, flammable).

Step 3: Waste Accumulation and Storage

o Store waste containers in a designated and well-ventilated satellite accumulation area.
o Keep waste containers closed except when adding waste.[3]

» Store containers in secondary containment to prevent spills.[3]

Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a waste
pickup.[3]

» Provide the EHS office with a complete and accurate description of the waste.
» Follow any specific instructions provided by the EHS office for pickup.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of laboratory chemical waste.
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Caption: Workflow for the safe disposal of laboratory chemical waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of HL22 and other hazardous chemical waste, thereby protecting themselves, their
colleagues, and the environment. Always prioritize safety and consult with your institution's
EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

